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Compound of Interest

Compound Name: Sudan II-d6

Cat. No.: B6594343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data for Sudan II-d6, a deuterated

analog of the fat-soluble dye Sudan II. The information presented is essential for the safe

handling, storage, and disposal of this compound in a laboratory setting. The data herein is

primarily based on the non-deuterated form, Sudan II, as specific safety data for the deuterated

version is not readily available. It is a standard and prudent practice in chemical safety to

assume that isotopic labeling with deuterium does not significantly alter the chemical's

hazardous properties.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Sudan II is provided below. This data

is critical for understanding the behavior of the compound under various laboratory conditions.
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Property Value References

Molecular Formula C₁₈H₁₆N₂O [1][2][3]

Molecular Weight 276.33 g/mol [1][2][3]

Appearance
Red-brown to Bordeaux

crystals/powder
[1][4]

Melting Point 156 - 158 °C [3][4][5]

Boiling Point 429.6 ± 55.0 °C at 760 mmHg [6]

Flash Point 213.6 ± 31.5 °C [6]

Solubility
Insoluble in water. Soluble in

DMSO (30 mg/mL).
[1][7]

Vapor Pressure 0.0 ± 1.0 mmHg at 25 °C [6]

Density 1.1 ± 0.1 g/cm³ [6]

Toxicological Information
The toxicological properties of Sudan II have not been fully investigated[1]. However, available

data suggests that caution should be exercised when handling this compound.
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Endpoint Data References

Acute Toxicity Not classified as acutely toxic. [8]

Skin Corrosion/Irritation
Causes skin irritation. May

cause an allergic skin reaction.
[8][9]

Serious Eye Damage/Irritation Causes serious eye irritation. [8]

Respiratory or Skin

Sensitization
May cause skin sensitization. [1][9]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.
[4]

Carcinogenicity

IARC Group 3: Not classifiable

as to its carcinogenicity to

humans.

[10][11]

Reproductive Toxicity

May cause adverse

reproductive effects based on

animal studies.

[1][10]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[8]

Specific Target Organ Toxicity

(Repeated Exposure)

Not classified as a specific

target organ toxicant (repeated

exposure).

[8]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is paramount when working with Sudan II-d6. The

following are general guidelines for handling this chemical in a laboratory setting.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[1][10].
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Skin Protection: Wear appropriate protective gloves to prevent skin exposure[1]. The glove

material must be impermeable and resistant to the product[5]. Also, wear appropriate

protective clothing to prevent skin exposure[1].

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator[4]. Follow OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149[1][4].

Engineering Controls
Use in a well-ventilated area. Provide appropriate exhaust ventilation at places where dust is

formed to keep airborne concentrations low[1][5].

General Hygiene
Wash hands thoroughly after handling[10].

Avoid contact with eyes, skin, and clothing[10].

Do not eat, drink, or smoke when using this product.

Keep away from foodstuffs, beverages, and feed[5].

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances[1][10].

Keep the container tightly closed when not in use[1][10].

Store locked up[4].

Emergency Procedures
First-Aid Measures

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical aid immediately[1].
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In Case of Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes[1].

In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical aid immediately[1].

If Swallowed: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately[1].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

chemical foam[4].

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion[1][10]. Hazardous decomposition products include nitrogen

oxides, carbon monoxide, and carbon dioxide[10].

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear[1][10].

Spill and Disposal Procedures
Accidental Release Measures
In the event of a spill, follow the workflow outlined below.

Initial Response Containment & Cleanup Final Steps

Evacuate non-essential personnel Ensure adequate ventilation Wear appropriate PPE Contain the spill Sweep up the solid material Avoid generating dust Place in a suitable, closed container for disposal Decontaminate the spill area Wash hands thoroughly Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a Sudan II-d6 spill.
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Waste Disposal
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Dispose of contents/container to an approved waste disposal plant[4].

Consult state and local hazardous waste regulations to ensure complete and accurate

classification.

Conclusion
While Sudan II-d6 is a valuable tool in research and development, it is imperative that it is

handled with the utmost care, adhering to the safety guidelines outlined in this document. The

provided information, based on the properties of Sudan II, serves as a comprehensive resource

to ensure the safety of all laboratory personnel. Always consult the most recent and specific

Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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